Cas no 1807193-48-1 (6-Bromo-2,3-difluorobenzyl bromide)

• Product Name: 6-Bromo-2,3-difluorobenzyl bromide
• CAS No: 1807193-48-1
• MF: C₇H₄Br₂F₂
• MW: 285.911467552185
• CID: 4708147
• Update Time: 2025-05-24

6-Bromo-2,3-difluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-difluorobenzyl bromide
• FCH2571023
• PC501975

• Inchi： 1S/C7H4Br2F2/c8-3-4-5(9)1-2-6(10)7(4)11/h1-2H,3H2
• InChI Key： XQOCUAMBAPDZOL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CBr)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Topological Polar Surface Area: 0

Additional information on 6-Bromo-2,3-difluorobenzyl bromide

6-Bromo-2,3-difluorobenzyl bromide: A Comprehensive Overview

The compound 6-Bromo-2,3-difluorobenzyl bromide, identified by the CAS number 1807193-48-1, is a significant entity in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzyl group substituted with bromine and fluorine atoms at specific positions. The presence of these halogens imparts distinct chemical properties, making it a valuable molecule in various applications.

Recent studies have highlighted the potential of 6-Bromo-2,3-difluorobenzyl bromide in the synthesis of advanced materials and pharmaceutical compounds. Its ability to undergo nucleophilic substitution reactions has been extensively explored, particularly in the context of developing new drug delivery systems. Researchers have demonstrated that the compound's reactivity can be fine-tuned by modifying the substituents on the benzyl ring, leading to enhanced stability and bioavailability in drug candidates.

In terms of synthesis, 6-Bromo-2,3-difluorobenzyl bromide is typically prepared through a multi-step process involving halogenation and subsequent purification techniques. The use of palladium-catalyzed cross-coupling reactions has emerged as a promising method for producing this compound with high purity and yield. This approach not only ensures scalability but also aligns with the principles of green chemistry by minimizing waste and reducing environmental impact.

The application of 6-Bromo-2,3-difluorobenzyl bromide extends beyond pharmaceuticals. It has been utilized as an intermediate in the production of advanced polymers and electronic materials. For instance, its role in synthesizing high-performance polymers for use in flexible electronics has been documented in recent research papers. The compound's ability to form stable bonds under mild reaction conditions makes it an attractive choice for such applications.

From a safety standpoint, handling 6-Bromo-2,3-difluorobenzyl bromide requires adherence to standard laboratory protocols. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to avoid exposure to sensitive areas. Storage in a cool, dry place away from incompatible substances is recommended to maintain its stability and prevent unintended reactions.

In conclusion, 6-Bromo-2,3-difluorobenzyl bromide, CAS number 1807193-48-1, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an essential component in modern chemical synthesis. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.